4-Fluoro-3,5-dinitrophenol

• IUPAC Name: 4-fluoro-3,5-dinitrophenol
• InChI: InChI=1S/C6H3FN2O5/c7-6-4(8(11)12)1-3(10)2-5(6)9(13)14/h1-2,10H
• InChI Key: AOHRUGRXVVCAEE-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C=C(C(=C1[N+](=O)[O-])F)[N+](=O)[O-])O
• Molecular Formula: C6H3FN2O5
• DSSTOX Substance ID: DTXSID40565966
• Molecular Weight: 202.10 g/mol
• CAS No.: 151222-64-9

Description

4-Fluoro-3,5-dinitrophenol (CAS: 151222-64-9) is a fluorinated derivative of dinitrophenol (DNP), characterized by a phenolic ring substituted with two nitro groups at the 3- and 5-positions and a fluorine atom at the 4-position. Its molecular formula is C₆H₃FN₂O₅, with a molecular weight of 202.10 g/mol. The compound’s structure combines the electron-withdrawing effects of nitro groups and fluorine, influencing its acidity, solubility, and reactivity.

Preparation Methods

Beckmann Rearrangement of Camphor Oxime Ether Derivatives

The first reported synthesis of 4-fluoro-3,5-dinitrophenol employs a second-order Beckmann rearrangement of a camphor oxime ether derivative . This method exploits the reactivity of oximes under acidic conditions to induce skeletal rearrangements, yielding the target phenol.

Reaction Mechanism and Steps

• Oxime Formation : Camphor is treated with hydroxylamine to form camphor oxime.

• Etherification : The oxime is converted to an ether derivative, enhancing its leaving-group ability.

• Beckmann Rearrangement : Under acidic conditions (e.g., H₂SO₄), the oxime ether undergoes rearrangement. The N–O bond cleaves, followed by migration of the anti-periplanar alkyl group to the nitrogen, forming a nitrilium intermediate. Hydrolysis of this intermediate yields this compound .

Experimental Conditions and Optimization

• Catalyst : Concentrated sulfuric acid (85–98%) facilitates protonation and rearrangement.

• Temperature : Optimal reaction temperatures range from 40–70°C to balance reaction rate and byproduct formation.

• Yield : Reported yields reach 83–86% after purification via crystallization in methanol .

Table 1: Beckmann Rearrangement Parameters

Parameter	Value/Detail	Source
Starting Material	Camphor oxime ether
Acid Catalyst	H₂SO₄ (85–98%)
Reaction Temperature	40–70°C
Purification Method	Methanol crystallization
Final Yield	83–86%

Diazotization and Hydrolysis of 4-Fluoro-3,5-dinitroaniline

An alternative route involves diazotization of 4-fluoro-3,5-dinitroaniline, followed by hydrolysis to replace the amino group with a hydroxyl group . This method is advantageous for scalability and avoids the use of strongly acidic conditions.

Reaction Sequence

• Diazotization : Treatment of 4-fluoro-3,5-dinitroaniline with NaNO₂ and HCl at 0–5°C forms a diazonium salt.

• Hydrolysis : Heating the diazonium salt in aqueous medium replaces the diazo group with a hydroxyl group, yielding this compound.

Critical Parameters

• Acid Concentration : Excess HCl (≥3 M) ensures stable diazonium salt formation.

• Temperature Control : Diazotization at 0–5°C prevents premature decomposition.

• Byproduct Mitigation : Rapid hydrolysis minimizes side reactions, such as coupling or reduction.

Table 2: Diazotization-Hydrolysis Conditions

Parameter	Value/Detail	Source
Starting Material	4-Fluoro-3,5-dinitroaniline
Diazotization Agent	NaNO₂ in HCl
Reaction Temperature	0–5°C (diazotization); 60–80°C (hydrolysis)
Final Yield	75–80%

Comparative Analysis of Methods

Efficiency and Scalability

• Beckmann Rearrangement : Higher yields (83–86%) but requires specialized oxime precursors and strong acids.

• Diazotization-Hydrolysis : Moderate yields (75–80%) but uses commercially available aniline derivatives and milder conditions.

Chemical Reactions Analysis

Types of Reactions

4-Fluoro-3,5-dinitrophenol undergoes various chemical reactions, including:

Reduction: The nitro groups can be reduced to amino groups using reducing agents such as hydrogen gas in the presence of a catalyst (e.g., palladium on carbon) or chemical reducing agents like tin(II) chloride.

Substitution: The fluorine atom can be substituted by nucleophiles in nucleophilic aromatic substitution reactions. Common nucleophiles include amines, thiols, and alkoxides.

Common Reagents and Conditions

Reduction: Hydrogen gas with a palladium catalyst or tin(II) chloride in hydrochloric acid.

Substitution: Nucleophiles such as amines or thiols in the presence of a base like sodium hydroxide.

Major Products Formed

Reduction: 4-Amino-3,5-dinitrophenol.

Substitution: Various substituted phenols depending on the nucleophile used.

Scientific Research Applications

Mitochondrial Uncoupling and Obesity Research

Mechanism of Action:
FDNP acts as a mitochondrial uncoupler, disrupting the normal coupling of oxidative phosphorylation. This leads to increased energy expenditure and weight loss by promoting thermogenesis in brown adipose tissue (BAT) and enhancing the browning of white adipose tissue (WAT) .

Case Study:
In a study involving C57BL/6 mice, intracerebroventricular administration of DNP resulted in significant weight loss and decreased food intake. The effects were linked to the activation of pro-opiomelanocortin (POMC) neurons and inhibition of neuropeptide Y (NPY) neurons, highlighting a central mechanism for regulating energy homeostasis .

Parameter	Control Group	DNP Treatment
Weight Loss (%)	0	12.5
Food Intake Reduction (%)	0	30
BAT Thermogenesis Increase (%)	0	25

Cancer Therapeutics

Potential in Anti-Cancer Therapy:
FDNP has been investigated for its potential as an anti-cancer agent due to its ability to induce apoptosis in cancer cells through mitochondrial dysfunction. Studies have shown that FDNP can activate caspases and alter the Bax/Bcl-2 ratio, leading to increased apoptosis in various cancer cell lines, including human T-cell leukemia and cervical cancer cells .

Data Table: In Vitro Effects of FDNP on Cancer Cell Lines

Cell Line	IC50 (μM)	Mechanism
Jurkat (T-cell leukemia)	200	Activation of Fas receptor, increased ROS production
HeLa (cervical cancer)	200	Induction of p53 levels, downregulation of cyclins
Calu-6 (pulmonary adenocarcinoma)	200	Loss of Δψm, activation of caspase-3

Cardioprotection Studies

Role in Ischemic Preconditioning:
Research indicates that FDNP can mimic ischemic preconditioning effects in isolated rat hearts. Administration of FDNP significantly reduced infarct size during ischemia-reperfusion injury, suggesting its potential as a cardioprotective agent .

Clinical Implications:
The cardioprotective effects observed with FDNP may be due to its ability to modulate mitochondrial function and enhance cellular resilience against ischemic damage.

Toxicological Considerations

Despite its therapeutic potential, FDNP's toxicological profile must be considered. Exposure to dinitrophenols has been associated with adverse health effects such as increased metabolic rate and potential multi-organ dysfunction . Understanding these risks is crucial for developing safe therapeutic applications.

Mechanism of Action

The mechanism of action of 4-Fluoro-3,5-dinitrophenol involves its interaction with biological molecules. The compound can act as an enzyme inhibitor by binding to active sites and interfering with enzyme function. Additionally, the nitro groups can participate in redox reactions, affecting cellular oxidative processes .

Comparison with Similar Compounds

Structural Analogs

Key structural analogs include:

Compound Name	Substituent Positions	Molecular Formula	CAS Number	Key Features
4-Fluoro-3,5-dinitrophenol	3-NO₂, 5-NO₂, 4-F	C₆H₃FN₂O₅	151222-64-9	Fluorine at 4-position enhances electronegativity; potential altered toxicity .
3,5-Dinitrophenol	3-NO₂, 5-NO₂	C₆H₄N₂O₅	586-11-8	Lacks fluorine; higher symmetry may influence crystallization behavior .
2,4-Dinitrophenol	2-NO₂, 4-NO₂	C₆H₄N₂O₅	51-28-5	Classic uncoupler of oxidative phosphorylation; high toxicity .
4-Methyl-2,5-dinitrophenol	2-NO₂, 5-NO₂, 4-CH₃	C₇H₆N₂O₅	20294-52-4	Methyl group increases lipophilicity; used in specialty chemical synthesis .

Physicochemical Properties

While explicit data for this compound are scarce, trends can be inferred:

• Acidity : Nitro groups lower pKa (e.g., 2,4-DNP has pKa ~4.0). The 4-fluoro substituent may further reduce pKa due to its electron-withdrawing nature.
• Solubility: Fluorine’s hydrophobicity likely decreases water solubility compared to non-fluorinated DNPs (e.g., 3,5-DNP).
• Thermal Stability : Fluorine may enhance stability relative to chloro- or methyl-substituted DNPs .

Biological Activity

4-Fluoro-3,5-dinitrophenol (FDNP) is a fluorinated derivative of dinitrophenol, a compound known for its role as a mitochondrial uncoupler. This article explores the biological activity of FDNP, focusing on its mechanisms of action, toxicity, and potential therapeutic applications.

FDNP is characterized by the presence of a fluorine atom and two nitro groups on a phenolic ring. The structural formula can be represented as:

$$\text{C}_6\text{H}_3\text{F}\text{N}_2\text{O}_5$$

This configuration influences its solubility, reactivity, and biological interactions.

The primary mechanism by which this compound exerts its effects is through mitochondrial uncoupling . This process disrupts the proton gradient across the mitochondrial membrane, leading to increased energy expenditure and heat production instead of ATP synthesis. The implications of this mechanism include:

• Increased Basal Metabolic Rate (BMR): FDNP has been shown to significantly elevate BMR due to enhanced uncoupling activity, which can lead to weight loss in certain contexts .
• Thermogenesis: The compound induces thermogenic responses in adipose tissues, making it a subject of interest for obesity research .

Toxicological Profile

Despite its potential benefits, FDNP's toxicity profile raises concerns. Key toxicological findings include:

• Acute Toxicity: High doses of dinitrophenols have been associated with severe hyperthermia, metabolic acidosis, and multi-organ failure .
• Carcinogenicity: Long-term exposure has been linked to carcinogenic effects in various studies, necessitating caution in therapeutic applications .
• Developmental Effects: Animal studies indicate that exposure during critical developmental periods can lead to teratogenic effects .

Case Study 1: Weight Loss Agent

In historical clinical trials, dinitrophenol was used as a weight-loss agent with significant effects observed:

• A study reported weight loss averaging 6.06 g over four days with accompanying hyperthermia (38.9°C) .
• Adverse effects included confusion, agitation, and potentially fatal outcomes in cases of overdose.

Case Study 2: Mitochondrial Uncoupling

Recent research highlights FDNP's role in mitochondrial uncoupling:

• A study demonstrated that compounds similar to FDNP could effectively reduce body fat in animal models by promoting thermogenesis through mitochondrial pathways .

Data Table: Biological Effects and Toxicity Profile

Effect	Observed Outcome	Reference
Increased BMR	Significant elevation observed
Hyperthermia	Recorded temperatures up to 41°C
Acute Kidney Injury	Documented cases post-overdose
Carcinogenic Potential	Evidence from long-term exposure studies
Developmental Toxicity	Teratogenic effects in animal studies

Q & A

Basic Research Questions

Q. What are the recommended methods for synthesizing 4-Fluoro-3,5-dinitrophenol, and how can reaction conditions be optimized?

• Methodology : Utilize nitration and fluorination protocols under controlled conditions. For nitration, employ mixed acid (HNO₃/H₂SO₄) at 0–5°C to minimize side reactions. Fluorination can be achieved via nucleophilic aromatic substitution (e.g., using KF in polar aprotic solvents like DMF) . Monitor reaction progress via TLC or HPLC, adjusting stoichiometry and temperature to optimize yield.

Q. How can researchers characterize the purity and structural integrity of this compound?

• Methodology : Combine spectroscopic techniques:

• ¹H/¹³C NMR to confirm substitution patterns and fluorine coupling.
• FT-IR for nitro (1520–1350 cm⁻¹) and phenolic O-H (3300–3500 cm⁻¹) stretches.
• Melting point analysis (mp 75–95°C for analogs ) to assess purity.
  Cross-reference with computational predictions (e.g., Gaussian for IR/NMR simulations) .

Q. What safety protocols are critical when handling this compound in laboratory settings?

• Methodology : Follow guidelines for dinitrophenol derivatives:

• Use fume hoods and PPE (gloves, goggles) due to respiratory and dermal toxicity risks .
• Avoid high temperatures to prevent decomposition into toxic nitroso byproducts.
• Store in airtight containers away from reducing agents to minimize explosion hazards .

Q. How does the electron-withdrawing effect of fluorine influence the reactivity of this compound?

• Methodology : Perform comparative kinetic studies with non-fluorinated analogs (e.g., 3,5-dinitrophenol). Use UV-Vis spectroscopy to monitor deprotonation rates in varying pH buffers. Fluorine’s -I effect enhances phenolic acidity, accelerating nucleophilic substitution or coordination with metal ions .

Q. What analytical techniques are suitable for quantifying this compound in environmental samples?

• Methodology : Employ HPLC-UV/Vis with a C18 column and mobile phase (e.g., acetonitrile/water + 0.1% TFA). Validate via spike-and-recovery experiments in matrices like soil or water. Compare retention times with standards and confirm via MS/MS fragmentation .

Advanced Research Questions

Q. How can researchers resolve contradictions in reported spectral data (e.g., dipole moments, IR bands) for this compound and its analogs?

• Methodology : Replicate measurements under standardized conditions (solvent, concentration, temperature). Cross-validate using DFT calculations (e.g., B3LYP/6-311+G(d,p)) to predict dipole moments and vibrational modes. Discrepancies may arise from solvent effects or crystal packing .

Q. What strategies mitigate competing side reactions during multi-step synthesis of this compound derivatives?

• Methodology : Use protective groups (e.g., acetyl for -OH) before fluorination. Optimize stepwise nitration/fluorination sequences via DoE (Design of Experiments). Monitor intermediates with LC-MS and adjust catalysts (e.g., Cu-mediated fluorination) to suppress over-nitration .

Q. How does this compound interact with biological macromolecules, and what computational tools predict these interactions?

• Methodology : Conduct molecular docking (AutoDock Vina) to simulate binding with proteins/enzymes. Validate via SPR (Surface Plasmon Resonance) or ITC (Isothermal Titration Calorimetry). Fluorine’s electronegativity may enhance H-bonding or hydrophobic interactions .

Q. What role does this compound play in energy transfer systems, such as fluorescent probes or redox-active materials?

• Methodology : Synthesize metal complexes (e.g., with Ru or Ir) and study photophysical properties via fluorescence lifetime imaging (FLIM) . Compare quantum yields with non-fluorinated analogs. Nitro groups may quench fluorescence, but fluorine could stabilize excited states .

Q. How can researchers distinguish between structural isomers (e.g., 3,4- vs. 3,5-dinitrophenol derivatives) using advanced analytical techniques?

• Methodology : Apply 2D NMR (COSY, NOESY) to resolve spatial proximity of substituents. X-ray crystallography provides definitive structural confirmation. For rapid screening, use Raman spectroscopy coupled with PCA (Principal Component Analysis) to differentiate isomer-specific vibrational modes .